4-Benzyloxygramine
Overview
Description
Synthesis Analysis
The synthesis of 4-Benzyloxygramine and related compounds involves intricate chemical reactions that are pivotal for obtaining the desired product with high yield and purity. A notable method includes the palladium-catalyzed sequential alkylation-alkenylation reactions, which have been applied to synthesize 2-substituted and 2,5-disubstituted benzoxepines from aryl iodides and bromoenoates, demonstrating the versatility and efficacy of palladium-catalyzed reactions in complex organic synthesis (Lautens, Paquin, & Piguel, 2002).
Molecular Structure Analysis
The molecular structure of this compound derivatives, such as those synthesized in the context of lanthanide coordination compounds, provides insights into the influence of substituents on the compound's properties. Structural analyses, including single-crystal X-ray diffraction, reveal how variations in the electronic nature of substituents can dramatically affect the luminescent properties of these compounds, highlighting the importance of molecular structure in determining the physical characteristics of chemical entities (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Chemical Reactions and Properties
This compound and its analogs undergo a variety of chemical reactions that underscore their reactivity and potential for further functionalization. For instance, the ultrasound-assisted synthesis of 4-(Benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) Benzamide showcases innovative methodologies to achieve challenging anti-tubercular scaffolds, emphasizing the compound's versatility in synthetic chemistry (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).
Physical Properties Analysis
The analysis of physical properties, such as crystallinity and phase behavior, is crucial for understanding the practical applications of this compound derivatives. Studies on crystal structures, such as those of 4-(oxiran-2-ylmethoxy) benzoic acid and 4-acetoxybenzoic acid, shed light on the molecular arrangements and interactions that dictate the solid-state properties of these compounds, which are essential for their application in material science and pharmaceutical formulations (Obreza & Perdih, 2012).
Chemical Properties Analysis
Understanding the chemical properties of this compound involves examining its reactivity, stability, and interaction with other molecules. The synthesis and characterization of derivatives highlight the compound's ability to participate in complex chemical reactions, offering insights into its potential utility in various chemical and pharmacological applications. For example, the detailed synthesis route and characterization of 4-(benzyloxy)-1H-indazole underline the compound's chemical versatility and potential as a building block in organic synthesis (Tang Yan-feng, 2012).
Scientific Research Applications
Natural Herbicides and Antimicrobials : 1,4-benzoxazinones, a class of compounds related to 4-Benzyloxygramine, have shown potential as natural herbicides, antifungals, antimicrobials, and antifeedants. Their versatility and accessibility make them a promising source of bioactive compounds from natural origin (Macias et al., 2009).
Anti-Inflammatory Properties : 4-Benzylpiperidine, a compound structurally related to this compound, possesses anti-inflammatory properties. This effect is potentially due to its binding to erythrocyte membranes and altering cell surface charges, making it a potential source of anti-inflammatory agents (Jayashree et al., 2017).
Intracellular Calcium Activity : Substituted 1,4-benzoxazines with homoveratrylamino moiety, similar in structure to this compound, exhibit potential intracellular calcium activity. The most potent derivative identified in this research was 3-c (Bourlot et al., 1998).
Synthesis of Psilocin : 4-Benzyloxyindole, a related compound, has been used in the synthesis of psilocin, the principal active agent in hallucinogenic mushrooms. This provides a new method for its purification and synthesis (Poon et al., 1986).
Inhibitors of Human Leukocyte Elastase : Benzoxazinone inhibitors, designed with specific alkyl groups, have been studied for their ability to inhibit human leukocyte elastase, an enzyme implicated in various inflammatory diseases (Krantz et al., 1990).
Antimicrobial Agent in Moringa Seeds : The seeds of Moringa oleifera and M. stenopetala contain 4(-L-rhamnosyloxy)benzyl isothiocyanate, an active antimicrobial agent, highlighting the potential of such compounds in battling infections (Eilert et al., 1981).
Antagonist in Cockroach Malpighian Tubule Muscle : The Malpighian tubule muscle of the American cockroach contains a D-type 5-hydroxytryptamine receptor, which is antagonized by 5-benzyloxygramine (Crowder & Shankland, 1972).
Safety and Hazards
The safety data sheet for 7-Benzyloxygramine, a compound similar to 4-Benzyloxygramine, indicates that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, use personal protective equipment, and ensure adequate ventilation .
Mechanism of Action
Target of Action
4-Benzyloxygramine primarily targets the N-terminal domain (N-NTD) of the nucleocapsid (N) protein in coronaviruses . The N protein plays a crucial role in the replication cycle of the virus, including viral RNA synthesis and host cell response modulation .
Mode of Action
This compound interacts with its target by inducing non-native protein-protein interactions (PPIs) . It positions itself in the dimeric N-NTD via hydrophobic contacts . Despite variations in the sequence of N proteins among different coronaviruses, this compound can accommodate a hydrophobic pocket in N-NTD to mediate these non-native PPIs .
Biochemical Pathways
It’s known that the compound disrupts the normal functioning of the n protein, which is essential for the viral replication cycle . This disruption could potentially affect various biochemical pathways related to viral replication and host cell response.
Result of Action
The primary result of this compound’s action is the impairment of the N protein function in coronaviruses . By inducing non-native PPIs, it disrupts the normal functioning of the N protein, which could potentially inhibit the replication of the virus .
Action Environment
Factors such as temperature, pH, and presence of other substances can affect a drug’s stability, absorption, distribution, metabolism, and excretion, thereby influencing its efficacy .
Biochemical Analysis
Biochemical Properties
It is known that 4-Benzyloxygramine is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in neurotransmitter synthesis and signaling.
Cellular Effects
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may influence cell function by affecting neurotransmitter synthesis and signaling pathways.
Molecular Mechanism
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may exert its effects at the molecular level by interacting with biomolecules involved in neurotransmitter synthesis and signaling.
Temporal Effects in Laboratory Settings
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may have long-term effects on cellular function related to neurotransmitter synthesis and signaling.
Dosage Effects in Animal Models
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may have dose-dependent effects related to neurotransmitter synthesis and signaling.
Metabolic Pathways
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may interact with enzymes or cofactors involved in neurotransmitter synthesis and signaling.
Transport and Distribution
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may interact with transporters or binding proteins involved in neurotransmitter synthesis and signaling.
Subcellular Localization
It is known that this compound is an intermediate in the synthesis of the neurotransmitter agonist 4-Hydroxytryptamine Creatinine Sulfate . This suggests that it may be directed to specific compartments or organelles involved in neurotransmitter synthesis and signaling.
properties
IUPAC Name |
N,N-dimethyl-1-(4-phenylmethoxy-1H-indol-3-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-20(2)12-15-11-19-16-9-6-10-17(18(15)16)21-13-14-7-4-3-5-8-14/h3-11,19H,12-13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKLFSJBPYZCJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CNC2=C1C(=CC=C2)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00543982 | |
Record name | 1-[4-(Benzyloxy)-1H-indol-3-yl]-N,N-dimethylmethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00543982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13523-95-0 | |
Record name | 1-[4-(Benzyloxy)-1H-indol-3-yl]-N,N-dimethylmethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00543982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Benzyloxygramine in the synthesis of ¹⁴C-labeled psilocin?
A1: this compound plays a crucial role as an intermediate in the synthesis of ¹⁴C-labeled psilocin. The research paper describes reacting ¹⁴C-labeled potassium cyanide with this compound to produce ¹⁴C-4-benzyloxy-3-indole acetic acid []. This acid serves as a precursor in the subsequent steps, ultimately leading to the formation of ¹⁴C-labeled psilocin. This radiolabeled psilocin is a valuable tool for research, allowing scientists to track its absorption, distribution, metabolism, and excretion in biological systems.
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